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Compound of Interest

Compound Name: 2-Amino-3-methyiphenol

Cat. No.: B031084

In the competitive landscape of industrial dye manufacturing, the selection of precursor
molecules is a critical decision that directly impacts both the final product's performance and
the overall production cost. This guide provides a comprehensive cost-performance analysis of
2-Amino-3-methylphenol, a key intermediate in the synthesis of azo dyes. Through an
objective comparison with viable alternatives and supported by available experimental data,
this analysis aims to equip researchers, scientists, and drug development professionals with
the necessary information to make informed decisions in their dye synthesis endeavors.

Executive Summary

2-Amino-3-methylphenol is a versatile aromatic amine used in the production of a variety of
dyes, particularly those in the azo class. Its chemical structure offers specific advantages in
terms of color vibrancy and stability. However, its cost-effectiveness relative to other
aminophenol isomers and alternative precursors necessitates a detailed examination of
performance metrics against economic factors. This guide delves into the synthesis of azo
dyes, compares the performance characteristics of dyes derived from 2-Amino-3-
methylphenol and its alternatives, and provides an analysis of their industrial costs to
determine the overall value proposition of each.

Comparative Performance Analysis

The performance of a dye is determined by several key factors, including color characteristics,
fastness properties (resistance to fading from light and washing), and the efficiency of the
dyeing process itself. While direct comparative studies under identical conditions are limited in
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publicly available literature, this analysis synthesizes data from various sources to provide a

comparative overview.

Table 1: Comparative Performance of Azo Dyes from Aminophenol Precursors

Performance Metric

2-Amino-3-

methylphenol

2-Amino-4-
methylphenol
(Alternative 1)

p-Aminophenol
(Alternative 2)

Typical Dye Class

Azo Dyes

Azo Dyes

Azo Dyes

Reported Yields

Good to excellent,
depending on the

specific synthesis

Generally good

60-80% in some

reported syntheses[1]

Color Characteristics

Produces vibrant
shades[2]

Can be a sensitizer in

some dyes|[3]

Used in a variety of
brown and yellow
dyes[4]

Light Fastness

Moderate to good

Moderate to good

Generally moderate,
can be improved with

specific formulations

Wash Fastness

Good to very good

Good to very good

Good to very good[5]

Dye Bath Exhaustion

Data not readily

available

Data not readily

available

55-70% in some
disperse dye

applications[1]

Fixation Percentage

Data not readily

available

Data not readily

available

72-87% in some
disperse dye

applications|[1]

Cost Analysis

The industrial cost of dye precursors is a major driver in the economic feasibility of a particular

dye manufacturing process. Prices can fluctuate based on raw material costs, manufacturing

complexity, and market demand.

Table 2: Cost Comparison of Aminophenol Precursors (Industrial Grade)
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Precursor Price (USD/kg) Price (USD/MT) Notes

Price based on

) smaller bulk
2-Amino-3- ~$35-40 (Loose, o _
~$35,000 - $40,000 quantities; industrial-

methylphenol Powder)[6] o

scale pricing may

vary.

Laboratory scale
2-Amino-4- ~$0.08 (based on $80 pricing; industrial price
methylphenol $40/5009)[7] will be significantly

different.

Price reflects

industrial bulk
p-Aminophenol ~$2.72 - $3.15[8] ~$2,720 - $3,150 guantities and is

subject to market

fluctuations.

Note: Prices are estimates based on available data and are subject to change. Industrial-scale
pricing for 2-Amino-3-methylphenol and 2-Amino-4-methylphenol is not readily available in
public sources and would require direct inquiry with suppliers.

Experimental Protocols

A general procedure for the synthesis of azo dyes from aminophenol precursors involves two
main steps: diazotization of the aromatic amine and subsequent coupling with a coupling
agent.

Diazotization of Aminophenol

Obijective: To convert the primary aromatic amine group of the aminophenol into a diazonium
salt.

Materials:

¢ Aminophenol precursor (e.g., 2-Amino-3-methylphenol)
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e Hydrochloric acid (HCI) or Sulfuric acid (H2SOa4)

e Sodium nitrite (NaNO2)

e Ice

Procedure:

Dissolve the aminophenol precursor in a solution of hydrochloric acid and water.
e Cool the solution to 0-5°C in an ice bath.

e Slowly add a pre-cooled aqueous solution of sodium nitrite to the aminophenol solution while
maintaining the temperature between 0-5°C.

« Stir the mixture for a short period to ensure complete formation of the diazonium salt
solution.

Azo Coupling

Objective: To react the diazonium salt with a coupling component to form the azo dye.

Materials:

Diazonium salt solution (from Step 1)

Coupling component (e.g., a phenol, naphthol, or aromatic amine)

Sodium hydroxide (NaOH) or other base

e ICce

Procedure:

» Dissolve the coupling component in an alkaline solution (e.g., aqueous sodium hydroxide).

e Cool the solution of the coupling component in an ice bath.
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Slowly add the cold diazonium salt solution to the cold solution of the coupling component

with vigorous stirring.

Maintain the temperature below 5°C and the alkaline pH during the addition.

The azo dye will precipitate out of the solution.

Filter the dye, wash it with water, and dry it.

Visualization of Key Processes
Azo Dye Synthesis Pathway

The following diagram illustrates the general chemical pathway for the synthesis of an azo dye

from an aminophenol precursor.

Diazotization .
Aminophenol \ (NaNO2, HCl, 0-5°C) Diazonium Salt ) Z_° Coupling
(e.q., 2-Amino-3-methy|phenoly SE R =9%)

Coupling Component
(e.g., Naphthol)

Click to download full resolution via product page

Caption: General pathway for azo dye synthesis.

Experimental Workflow for Performance Evaluation

This diagram outlines the typical workflow for evaluating the performance of a newly
synthesized dye.
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Caption: Workflow for dye performance evaluation.

Conclusion
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The selection of 2-Amino-3-methylphenol for industrial dye manufacturing presents a trade-
off between performance and cost. While it is reported to produce dyes with vibrant colors and
good fastness properties, its industrial-scale cost appears to be significantly higher than that of
a common alternative like p-aminophenol. For applications where specific vibrant shades and
high performance are paramount, the additional cost of 2-Amino-3-methylphenol may be
justified. However, for more cost-sensitive applications, p-aminophenol offers a more
economically viable option, albeit potentially with different coloristic properties.

Further research involving direct, side-by-side comparative studies of dyes synthesized from
these precursors under identical conditions is necessary to provide a more definitive
quantitative assessment. Additionally, obtaining accurate industrial-scale pricing for all
aminophenol isomers is crucial for a complete and precise cost-performance analysis. This
guide serves as a foundational resource for professionals in the field, highlighting the key
parameters to consider when selecting a dye precursor for industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol-in-industrial-dye-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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